Cas no 1220035-36-8 (N-(3-Pyridinylmethyl)-4-piperidinecarboxamidehydrochloride)

• Product Name: N-(3-Pyridinylmethyl)-4-piperidinecarboxamidehydrochloride
• CAS No: 1220035-36-8
• MF: C₁₂H₁₈ClN₃O
• MW: 255.743821620941
• CID: 4688377
• Update Time: 2025-10-24

N-(3-Pyridinylmethyl)-4-piperidinecarboxamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-ylmethyl)piperidine-4-carboxamide hydrochloride
• N-(3-Pyridinylmethyl)-4-piperidinecarboxamide hydrochloride
• N-(3-Pyridinylmethyl)-4-piperidinecarboxamidehydrochloride

• Inchi： 1S/C12H17N3O.ClH/c16-12(11-3-6-13-7-4-11)15-9-10-2-1-5-14-8-10;/h1-2,5,8,11,13H,3-4,6-7,9H2,(H,15,16);1H
• InChI Key： ZBSJWECFLZMAHC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)NCC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(3-Pyridinylmethyl)-4-piperidinecarboxamidehydrochloride

Recent Advances in the Study of N-(3-Pyridinylmethyl)-4-piperidinecarboxamide Hydrochloride (CAS: 1220035-36-8)

N-(3-Pyridinylmethyl)-4-piperidinecarboxamide hydrochloride (CAS: 1220035-36-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly as a modulator of specific biological targets. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and therapeutic potential.

The compound has been investigated for its role in modulating neurotransmitter systems, particularly those involving nicotinic acetylcholine receptors (nAChRs). Recent in vitro and in vivo studies have demonstrated its ability to interact with these receptors, suggesting potential applications in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. The precise mechanism of action, however, remains under investigation, with several hypotheses currently being explored.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of N-(3-Pyridinylmethyl)-4-piperidinecarboxamide hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that significantly improves the scalability of the process, making it more feasible for large-scale pharmaceutical production. This development is particularly noteworthy given the compound's growing importance in preclinical research.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Preliminary data indicate that N-(3-Pyridinylmethyl)-4-piperidinecarboxamide hydrochloride exhibits favorable absorption and distribution profiles, although further studies are needed to fully understand its metabolic pathways and potential drug-drug interactions. These findings are critical for advancing the compound into clinical trials.

Looking ahead, researchers are exploring the potential of N-(3-Pyridinylmethyl)-4-piperidinecarboxamide hydrochloride as a scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity make it a promising candidate for further modification and optimization. Future studies are expected to focus on identifying derivatives with enhanced potency and selectivity, as well as evaluating their efficacy in animal models of disease.

In conclusion, N-(3-Pyridinylmethyl)-4-piperidinecarboxamide hydrochloride (CAS: 1220035-36-8) represents a compound of considerable interest in the field of chemical biology and drug discovery. Recent research has provided valuable insights into its synthesis, pharmacological properties, and therapeutic potential, paving the way for future investigations and potential clinical applications. Continued exploration of this compound and its derivatives is likely to yield significant advancements in the treatment of neurological and other disorders.